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Compound of Interest

Compound Name:
5-Benzoyl-6-amino-1,3-

dimethyluracil

Cat. No.: B188620 Get Quote

Essential Safety and Handling Guide for 6-Amino-
1,3-dimethyluracil
Chemical Identifier: 6-Amino-1,3-dimethyluracil CAS Number: 6642-31-5 Molecular Formula:

C₆H₉N₃O₂ Molecular Weight: 155.15 g/mol

This document provides immediate and essential safety protocols for laboratory personnel,

researchers, and drug development professionals handling 6-Amino-1,3-dimethyluracil. The

following procedures are designed to ensure safe handling, storage, and disposal of this

chemical, minimizing exposure and mitigating potential risks.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against chemical exposure. The following table summarizes the recommended PPE for

handling 6-Amino-1,3-dimethyluracil.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield may be required for

splash hazards.

To prevent eye irritation from

dust particles or splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat

or protective clothing to

prevent skin contact.

To avoid skin irritation upon

contact.[1][2]

Respiratory Protection

Use only in a well-ventilated

area. If dust is generated, a

NIOSH-approved respirator for

dusts is recommended.

To prevent irritation of the

lungs and respiratory system

from inhalation.[2][3]

Emergency First-Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure. The following table

outlines the initial steps to be taken.
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Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

medical attention if you feel unwell.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation occurs, get medical advice.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, seek medical attention.[1]

[3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or doctor if

you feel unwell.[3]

Handling, Storage, and Disposal Protocols
Proper operational procedures are essential for maintaining a safe laboratory environment.
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Procedure Guidelines

Safe Handling

Avoid contact with skin and eyes. Do not

breathe dust.[3] Wash hands thoroughly after

handling.[1][3] Use only in a well-ventilated area

or under a chemical fume hood.

Storage
Keep the container tightly closed in a dry and

well-ventilated place.[4] Store in a cool place.

Spill Management

For small spills, prevent dust dispersion. Pick up

and arrange disposal without creating dust.[1]

For large spills, evacuate the area. Wear

suitable protective equipment.[1]

Disposal

Dispose of contents and container to an

approved waste disposal plant in accordance

with local, state, and federal regulations.[3]

Occupational Exposure Limits
Currently, there are no established occupational exposure limits for 6-Amino-1,3-dimethyluracil

by region-specific regulatory bodies.[3] Therefore, it is crucial to handle this compound with

care, utilizing the principle of ALARA (As Low As Reasonably Achievable) for exposure.

Visual Workflow Guides
The following diagrams provide a visual representation of key safety and operational

workflows.
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Figure 1: PPE Selection Workflow
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Figure 1: PPE Selection Workflow
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Figure 2: Chemical Spill Response Workflow
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Figure 2: Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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